Cas no 853269-34-8 (rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile)
853269-34-8 structure
Product Name:rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile
CAS No:853269-34-8
MF:C16H20N2O2S
MW:304.407202720642
CID:6626621
Update Time:2024-01-15
rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile
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- Inchi: 1S/C16H20N2O2S/c1-12-6-8-15(9-7-12)21(19,20)18-14(11-17)10-13-4-2-3-5-16(13)18/h6-9,13-14,16H,2-5,10H2,1H3/t13-,14+,16+/m0/s1
- InChI Key: WZCYZSJEPGJESC-SQWLQELKSA-N
- SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)[C@@]2([H])[C@@]([H])(CCCC2)C[C@@H]1C#N
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 490.1±55.0 °C(Predicted)
- pka: -8.48±0.40(Predicted)
rel-(2R,3aS,7aR)-Octahydro-1-[(4-methylphenyl)sulfonyl]-1H-indole-2-carbonitrile Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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